Cas no 270-75-7 (Isobenzofuran)
Isobenzofuran structure
Product Name:Isobenzofuran
Isobenzofuran Chemical and Physical Properties
Names and Identifiers
-
- Isobenzofuran
- 2-benzofuran BENZALDEHYDE
- 2-benzofuran
- Benzo[c]furan
- T56 COJ
- 270-75-7
- DTXSID00943009
- 2-Oxa-2H-isoindene
- 208-83-3
- UNII-9T5PJS6W2B
- UXGVMFHEKMGWMA-UHFFFAOYSA-N
- CHEBI:35261
- SCHEMBL8020
- AKOS006370995
- Benzo(C)furan
- 9T5PJS6W2B
- Q761117
-
- Inchi： 1S/C8H6O/c1-2-4-8-6-9-5-7(8)3-1/h1-6H
- InChI Key： UXGVMFHEKMGWMA-UHFFFAOYSA-N
- SMILES： O1C=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 118.04188
- Monoisotopic Mass: 118.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Isobenzofuran Related Literature
-
Jonnada Krishna,Pedireddi Niharika,Gedu Satyanarayana RSC Adv. 2015 5 26749
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Camilo Mahecha-Mahecha,Paola Borrego-Mu?oz,Luis M. Pombo,Diego Gamba-Sánchez RSC Adv. 2023 13 25296
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Fang Xie,Torsten Kniess,Christin Neuber,Winnie Deuther-Conrad,Constantin Mamat,Brian P. Lieberman,Boli Liu,Robert H. Mach,Peter Brust,J?rg Steinbach,Jens Pietzsch,Hongmei Jia Med. Chem. Commun. 2015 6 1093
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Meng-Yang Chang,Kuan-Ting Chen,Han-Yu Chen Org. Biomol. Chem. 2020 18 6297
-
Rui-Xiang Wang,Si-Tian Yuan,Jin-Biao Liu,Jie Wu,Guanyinsheng Qiu Org. Biomol. Chem. 2018 16 4501
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